Cas no 226220-35-5 (1H-Pyrazole, 1-(2-fluoro-4-nitrophenyl)-)

• Product Name: 1H-Pyrazole, 1-(2-fluoro-4-nitrophenyl)-
• CAS No: 226220-35-5
• MF: C₉H₆FN₃O₂
• MW: 207.161244869232
• CID: 1410744
• PubChem ID: 10703514
• Update Time: 2025-04-20

1H-Pyrazole, 1-(2-fluoro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(2-fluoro-4-nitrophenyl)-
• 3-fluoro-1-nitro-4-(1H-pyrazol-1-yl)benzene
• 1-(2-fluoro-4-nitrophenyl)-1H-pyrazole
• STL414660
• 1-(2-Fluoro-4-nitro-phenyl)-1H-pyrazole
• 226220-35-5
• YNYHDGYGCYUVOE-UHFFFAOYSA-N
• AKOS013122351
• DB-348145
• SCHEMBL1353531

• Inchi： 1S/C9H6FN3O2/c10-8-6-7(13(14)15)2-3-9(8)12-5-1-4-11-12/h1-6H
• InChI Key： YNYHDGYGCYUVOE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=CC=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.04448
• Monoisotopic Mass: 207.04440460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96